Cas no 1360438-37-4 (Ethyl 2-methyl-2H-indazole-7-carboxylate)

• Product Name: Ethyl 2-methyl-2H-indazole-7-carboxylate
• CAS No: 1360438-37-4
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 2950832
• PubChem ID: 71307635
• Update Time: 2025-10-29

Ethyl 2-methyl-2H-indazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-甲基-2H-吲唑-7-羧酸乙酯
• ethyl 2-methyl-2H-indazole-7-carboxylate
• ethyl 2-methylindazole-7-carboxylate
• Ethyl2-methyl-2H-indazole-7-carboxylate
• Y5713
• O11758
• AKOS030623252
• DS-19985
• 1360438-37-4
• Ethyl 2-methyl-2H-indazole-7-carboxylate

• Inchi： 1S/C11H12N2O2/c1-3-15-11(14)9-6-4-5-8-7-13(2)12-10(8)9/h4-7H,3H2,1-2H3
• InChI Key： XPKNUYARZMBJHV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC2=CN(C)N=C21)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.1

Additional information on Ethyl 2-methyl-2H-indazole-7-carboxylate

Ethyl 2-methyl-2H-indazole-7-carboxylate (CAS No. 1360438-37-4): A Comprehensive Overview

Ethyl 2-methyl-2H-indazole-7-carboxylate (CAS No. 1360438-37-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique indazole core and ester functionality, has garnered attention for its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activities, and recent research advancements associated with Ethyl 2-methyl-2H-indazole-7-carboxylate.

Chemical Structure and Properties

Ethyl 2-methyl-2H-indazole-7-carboxylate is a derivative of indazole, a heterocyclic compound consisting of a benzene ring fused to a pyrazole ring. The presence of the methyl group at the 2-position and the ethyl ester at the 7-position imparts specific chemical properties to this molecule. The compound is typically a white crystalline solid with a molecular formula of C₁₂H₁₃N₃O₂ and a molecular weight of 235.25 g/mol. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis and Preparation

The synthesis of Ethyl 2-methyl-2H-indazole-7-carboxylate can be achieved through various routes, depending on the availability of starting materials and the desired yield. One common method involves the reaction of 7-bromo-2-methylindazole with ethyl acrylate in the presence of a palladium catalyst, followed by hydrolysis and esterification steps. This method provides a high yield and purity of the final product. Another approach involves the condensation of 7-formyl-2-methylindazole with ethyl acetate, followed by cyclization to form the indazole ring.

Biological Activities and Applications

Ethyl 2-methyl-2H-indazole-7-carboxylate has shown promising biological activities that make it an attractive candidate for drug development. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against phosphodiesterase (PDE) enzymes, which are implicated in conditions such as chronic obstructive pulmonary disease (COPD) and heart failure.

In addition to its enzymatic inhibition properties, Ethyl 2-methyl-2H-indazole-7-carboxylate has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can reduce inflammation in animal models by modulating key signaling pathways involved in immune responses. These findings suggest that this compound could be developed into therapeutic agents for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Clinical Trials and Research Developments

The potential therapeutic applications of Ethyl 2-methyl-2H-indazole-7-carboxylate have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. However, further research is needed to fully understand its long-term effects and potential side effects.

In parallel with clinical trials, ongoing research is focused on optimizing the chemical structure of Ethyl 2-methyl-2H-indazole-7-carboxylate to enhance its biological activity and reduce any adverse effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its target proteins. These studies aim to guide the rational design of more potent derivatives with improved pharmacological profiles.

Conclusion

Ethyl 2-methyl-2H-indazole-7-carboxylate (CAS No. 1360438-37-4) is a promising compound with diverse biological activities that make it a valuable candidate for drug development. Its unique chemical structure, coupled with its potential as an enzyme inhibitor and anti-inflammatory agent, positions it at the forefront of medicinal chemistry research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play a significant role in advancing treatments for various diseases.